![molecular formula C20H16ClN3O2S B2366157 2-[6-(4-chlorophenyl)imidazo[2,1-b][1,3]thiazol-3-yl]-N-(3-methoxyphenyl)acetamide CAS No. 897458-06-9](/img/structure/B2366157.png)
2-[6-(4-chlorophenyl)imidazo[2,1-b][1,3]thiazol-3-yl]-N-(3-methoxyphenyl)acetamide
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Overview
Description
Scientific Research Applications
- Results : Compound 3b displayed broad-spectrum antiproliferative activity against various cancer cell lines. Notably, it showed potent growth inhibition against ovarian cancer (OVCAR-3), colon cancer (HCT-15), renal cancer (CAKI-1 and UO-31), and leukemia (CCRF-CEM and SR) cells .
- Broader Applications : Imidazo[2,1-b]thiazole derivatives, including Compound 3b, have demonstrated antifungal and antiviral activities .
Anticancer Activity
Immunostimulating Properties
Antifungal and Antiviral Properties
Pharmacophore and Drug Intermediates
Mechanism of Action
Target of Action
The primary target of this compound is the Constitutive Androstane Receptor (CAR) . CAR is a nuclear receptor that regulates the expression of genes involved in drug metabolism and transport .
Mode of Action
The compound acts as an agonist for the CAR . It binds to the receptor, inducing a conformational change that allows the receptor to translocate to the nucleus . Once in the nucleus, the activated CAR can bind to specific DNA sequences, leading to the transcription of target genes .
Biochemical Pathways
The activation of CAR by the compound leads to the expression of CYP2B6 , an enzyme involved in the metabolism of various xenobiotics and drugs . This can affect multiple biochemical pathways, depending on the specific substrates of CYP2B6 present in the cell.
Result of Action
The activation of CAR and subsequent expression of CYP2B6 can lead to increased metabolism of certain drugs and xenobiotics . This can potentially alter the efficacy and toxicity of these substances. In addition, the compound has shown antiproliferative activity against various cancer cell lines .
Action Environment
The action of the compound can be influenced by various environmental factors. For instance, the presence of other drugs or xenobiotics that are substrates or inhibitors of CYP2B6 could affect the compound’s efficacy . Additionally, factors that affect the expression or activity of CAR or CYP2B6 could also influence the action of the compound .
properties
IUPAC Name |
2-[6-(4-chlorophenyl)imidazo[2,1-b][1,3]thiazol-3-yl]-N-(3-methoxyphenyl)acetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H16ClN3O2S/c1-26-17-4-2-3-15(9-17)22-19(25)10-16-12-27-20-23-18(11-24(16)20)13-5-7-14(21)8-6-13/h2-9,11-12H,10H2,1H3,(H,22,25) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IDKBWSPKDYKKMJ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)NC(=O)CC2=CSC3=NC(=CN23)C4=CC=C(C=C4)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H16ClN3O2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
397.9 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-[6-(4-chlorophenyl)imidazo[2,1-b][1,3]thiazol-3-yl]-N-(3-methoxyphenyl)acetamide |
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